![molecular formula C14H12N4O B279149 N-methyl-N-phenyl-1H-1,2,3-benzotriazole-1-carboxamide](/img/structure/B279149.png)
N-methyl-N-phenyl-1H-1,2,3-benzotriazole-1-carboxamide
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Overview
Description
N-methyl-N-phenyl-1H-1,2,3-benzotriazole-1-carboxamide, also known as MBT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MBT is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 264.3 g/mol. In
Scientific Research Applications
N-methyl-N-phenyl-1H-1,2,3-benzotriazole-1-carboxamide has been extensively studied for its potential applications in various fields of science. One of the primary areas of research is in the field of photovoltaics, where this compound is used as a hole-transporting material in perovskite solar cells. This compound has also been investigated for its potential applications in organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).
Mechanism of Action
The mechanism of action of N-methyl-N-phenyl-1H-1,2,3-benzotriazole-1-carboxamide is not fully understood. However, it is believed that this compound acts as a hole-transporting material by facilitating the movement of positive charges within the material. This allows for efficient charge transport and enhances the performance of the device.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of this compound. However, studies have shown that this compound is relatively non-toxic and does not cause significant harm to living organisms.
Advantages and Limitations for Lab Experiments
One of the primary advantages of N-methyl-N-phenyl-1H-1,2,3-benzotriazole-1-carboxamide is its high thermal stability, which makes it an ideal material for use in high-temperature applications. Additionally, this compound is relatively easy to synthesize and can be produced in large quantities. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several potential future directions for research on N-methyl-N-phenyl-1H-1,2,3-benzotriazole-1-carboxamide. One area of interest is in the development of more efficient and stable perovskite solar cells using this compound as a hole-transporting material. Additionally, this compound could be investigated for its potential applications in other areas of science, such as catalysis and optoelectronics. Further research is also needed to fully understand the mechanism of action of this compound and its potential effects on living organisms.
Conclusion:
In conclusion, this compound is a promising chemical compound with potential applications in various fields of science. Its high thermal stability, ease of synthesis, and relatively non-toxic nature make it an attractive material for use in lab experiments. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in different areas of science.
Synthesis Methods
N-methyl-N-phenyl-1H-1,2,3-benzotriazole-1-carboxamide can be synthesized through the reaction of N-phenylbenzotriazole with methyl isocyanate. The reaction is carried out in the presence of a catalyst such as triethylamine or N,N-dimethylformamide. The resulting product is then purified through recrystallization or chromatography.
Properties
Molecular Formula |
C14H12N4O |
---|---|
Molecular Weight |
252.27 g/mol |
IUPAC Name |
N-methyl-N-phenylbenzotriazole-1-carboxamide |
InChI |
InChI=1S/C14H12N4O/c1-17(11-7-3-2-4-8-11)14(19)18-13-10-6-5-9-12(13)15-16-18/h2-10H,1H3 |
InChI Key |
XIKOHXZWEOZSKC-UHFFFAOYSA-N |
SMILES |
CN(C1=CC=CC=C1)C(=O)N2C3=CC=CC=C3N=N2 |
Canonical SMILES |
CN(C1=CC=CC=C1)C(=O)N2C3=CC=CC=C3N=N2 |
Origin of Product |
United States |
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